Cas no 2172234-37-4 (5-4-(benzyloxy)-2-fluorophenylfuran-2-carbaldehyde)

• Product Name: 5-4-(benzyloxy)-2-fluorophenylfuran-2-carbaldehyde
• CAS No: 2172234-37-4
• MF: C₁₈H₁₃FO₃
• MW: 296.292428731918
• CID: 6383830
• PubChem ID: 165531082
• Update Time: 2025-10-10

5-4-(benzyloxy)-2-fluorophenylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-4-(benzyloxy)-2-fluorophenylfuran-2-carbaldehyde
• 2172234-37-4
• EN300-1586369
• 5-[4-(benzyloxy)-2-fluorophenyl]furan-2-carbaldehyde

• Inchi： 1S/C18H13FO3/c19-17-10-14(21-12-13-4-2-1-3-5-13)6-8-16(17)18-9-7-15(11-20)22-18/h1-11H,12H2
• InChI Key： VZDRWZHLVOJXLD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CC=C(C=O)O1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 296.08487243g/mol
• Monoisotopic Mass: 296.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 39.4Ų

Additional information on 5-4-(benzyloxy)-2-fluorophenylfuran-2-carbaldehyde

Comprehensive Overview of 5-4-(benzyloxy)-2-fluorophenylfuran-2-carbaldehyde (CAS No. 2172234-37-4)

5-4-(benzyloxy)-2-fluorophenylfuran-2-carbaldehyde (CAS No. 2172234-37-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This furancarbaldehyde derivative is characterized by its unique molecular structure, which combines a benzyloxy group, a fluorophenyl moiety, and a furan-2-carbaldehyde core. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

In recent years, the demand for fluorinated aromatic compounds like 5-4-(benzyloxy)-2-fluorophenylfuran-2-carbaldehyde has surged due to their applications in drug discovery and agrochemical development. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance. The compound's fluorine atom enhances its metabolic stability and binding affinity, making it a hotspot for medicinal chemistry studies.

From a synthetic perspective, CAS No. 2172234-37-4 exemplifies the versatility of furan-based aldehydes in organic transformations. Its benzyl-protected phenol group allows for selective deprotection, enabling modular synthesis of complex molecules. This property is highly relevant to green chemistry initiatives, where efficiency and atom economy are prioritized. Laboratories exploring sustainable synthesis routes often benchmark this compound's reactivity.

The compound's physicochemical properties, including its moderate lipophilicity and UV absorption characteristics, also make it suitable for analytical chemistry applications. Chromatographers frequently utilize derivatives of 5-4-(benzyloxy)-2-fluorophenylfuran-2-carbaldehyde as chromophoric standards or fluorescence probes, addressing the need for precise detection methods in environmental and biological samples.

Emerging trends in AI-assisted molecular design have further highlighted the importance of such compounds. Computational models trained on fluorophenyl-furan hybrids like CAS No. 2172234-37-4 can predict novel bioactive scaffolds, answering frequent queries about next-generation drug candidates. This intersection of cheminformatics and experimental chemistry positions the compound as a bridge between in silico predictions and real-world applications.

Quality control protocols for 5-4-(benzyloxy)-2-fluorophenylfuran-2-carbaldehyde emphasize HPLC purity validation and structural elucidation via NMR, reflecting industry standards for high-value intermediates. Suppliers often provide detailed spectroscopic data sheets, catering to researchers seeking reproducible synthetic workflows. These practices align with the broader scientific community's emphasis on data transparency and reproducibility.

In material science, the compound's conjugated furan-aldehyde system contributes to developments in organic electronics. Its potential as a precursor for conductive polymers or photoactive coatings responds to the global push for renewable energy materials. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

As regulatory landscapes evolve, documentation for CAS No. 2172234-37-4 increasingly includes REACH compliance statements and safety-by-design assessments. These updates address common search queries about chemical regulation updates and safe handling practices, demonstrating the compound's alignment with modern laboratory safety paradigms.